Cas no 7475-55-0 ( )

  structure
  structure
Product Name: 
CAS No:7475-55-0
MF:C13H21ClN2
MW:240.772242307663
CID:980227
PubChem ID:24200665
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • N-methyl-1-(4-phenylpiperidin-4-yl)methanamine,hydrochloride
    • KB-258875
    • NSC400461
    • NSC-400461
    • DTXSID40639414
    • n-methyl-1-(4-phenylpiperidin-4-yl)methanamine hydrochloride
    • 7475-55-0
    • N-Methyl-1-(4-phenylpiperidin-4-yl)methanamine--hydrogen chloride (1/1)
    • N-methyl-1-(4-phenyl-4-piperidyl)methanamine
    • DS-002447
    •  
    • Inchi: 1S/C13H20N2.ClH/c1-14-11-13(7-9-15-10-8-13)12-5-3-2-4-6-12;/h2-6,14-15H,7-11H2,1H3;1H
    • InChI Key: LCNJUBBQEVLODR-UHFFFAOYSA-N
    • SMILES: Cl.N1CCC(C2C=CC=CC=2)(CNC)CC1

Computed Properties

  • Exact Mass: 204.1628
  • Monoisotopic Mass: 240.1393264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • PSA: 24.06
  • LogP: 3.04890
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